Heterogeneous electron transfer at the polarised water/1,2-dichloroethane interface studied by in situ UV–VIS spectroscopy and differential cyclic voltabsorptometry
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A705156E
Abstract
The heterogeneous electron transfer reaction between the redox couple ferricyanide–ferrocyanide in water and 7,7,8,8-tetracyanoquinodimethane (TCNQ) in 1,2-dichloroethane (DCE) is studied by combining conventional electrochemical measurements and UV–VIS absorption spectroscopy in total internal reflection (TIR) geometry.
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